Cas no 775317-03-8 (3-[(4-Methylphenyl)sulfonyl]-1-[4-[(2-phenylethenyl)sulfonyl]-1-piperazinyl]-1-propanone)

• Product Name: 3-[(4-Methylphenyl)sulfonyl]-1-[4-[(2-phenylethenyl)sulfonyl]-1-piperazinyl]-1-propanone
• CAS No: 775317-03-8
• MF: C₂₂H₂₆N₂O₅S₂
• MW: 462.582243442535
• CID: 5454723
• PubChem ID: 2121883
• Update Time: 2025-11-06

3-[(4-Methylphenyl)sulfonyl]-1-[4-[(2-phenylethenyl)sulfonyl]-1-piperazinyl]-1-propanone Chemical and Physical Properties

Names and Identifiers

• Z29528318
• 3-(4-methylbenzenesulfonyl)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]propan-1-one
• 775317-03-8
• EN300-26597732
• 3-[(4-Methylphenyl)sulfonyl]-1-[4-[(2-phenylethenyl)sulfonyl]-1-piperazinyl]-1-propanone

• Inchi： 1S/C22H26N2O5S2/c1-19-7-9-21(10-8-19)30(26,27)17-12-22(25)23-13-15-24(16-14-23)31(28,29)18-11-20-5-3-2-4-6-20/h2-11,18H,12-17H2,1H3
• InChI Key： JZNHWSWYGQXGQL-UHFFFAOYSA-N
• SMILES： C(N1CCN(S(C=CC2=CC=CC=C2)(=O)=O)CC1)(=O)CCS(C1=CC=C(C)C=C1)(=O)=O

Computed Properties

• Exact Mass: 462.12831428g/mol
• Monoisotopic Mass: 462.12831428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 820
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 707.9±70.0 °C(Predicted)
• pka: -1.25±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds